Cas no 1257095-78-5 (N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide)

• Product Name: N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide
• CAS No: 1257095-78-5
• MF: C₁₅H₁₁F₃N₂O₂S
• MW: 340.320252656937
• CID: 1092924
• PubChem ID: 72942552
• Update Time: 2025-11-02

N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide
• N-(2-methyl-3-nitrophenyl)-4-(trifluoromethyl)benzenecarbothioamide
• 1257095-78-5

• Inchi： 1S/C15H11F3N2O2S/c1-9-12(3-2-4-13(9)20(21)22)19-14(23)10-5-7-11(8-6-10)15(16,17)18/h2-8H,1H3,(H,19,23)
• InChI Key： GTKUSLRWKXMIJW-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C(F)(F)F)=CC=1)NC1C=CC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 340.04933326g/mol
• Monoisotopic Mass: 340.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 89.9Ų

Additional information on N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide

N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide: A Multifunctional Scaffold for Drug Discovery and Therapeutic Innovation

N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide represents a promising molecular scaffold with unique structural features that have garnered significant attention in recent years. This compound, with the CAS number 1257095-78-5, belongs to the class of benzothioamide derivatives, which are characterized by the presence of a sulfur atom bridging a benzene ring and an amide functional group. The trifluoromethyl substituent at the para position of the benzene ring introduces significant electron-withdrawing effects, while the nitro and methyl groups on the aromatic ring contribute to the molecule’s overall polarity and reactivity. These structural elements make it a versatile platform for the development of novel therapeutics targeting a wide range of biological pathways.

Recent advancements in medicinal chemistry have highlighted the potential of benzothioamide derivatives in modulating enzyme activity and protein-protein interactions. The trifluoromethyl group, known for its high electronegativity, enhances the compound’s lipophilicity and metabolic stability, which are critical factors in drug design. In a 2023 study published in Journal of Medicinal Chemistry, researchers demonstrated that N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide exhibited selective inhibition of the IKKβ kinase, a key mediator of inflammatory responses. This finding underscores its potential as an anti-inflammatory agent, particularly in the context of chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

The benzothioamide scaffold has also been explored for its ability to target protease enzymes involved in pathogenic processes. A 2022 study in ACS Chemical Biology reported that compounds with similar structural motifs, including the trifluoromethyl substitution, showed potent inhibition of the cathepsin B enzyme, which is implicated in tumor progression and metastasis. The methyl and nitro groups on the aromatic ring likely play a role in enhancing the compound’s binding affinity to the enzyme’s active site, as supported by molecular docking simulations. These findings suggest that N-(2-Methyl-3-nittrophenoxy)-4-(trifluoromethyl)benzothioamide could be a valuable lead compound for the development of anti-cancer therapeutics.

From a synthetic perspective, the benzothioamide core can be accessed through various strategies, including the nucleophilic substitution of thiols with electrophilic aromatic compounds. The trifluoromethyl group is typically introduced via electrophilic fluorination or direct substitution reactions, which require precise control of reaction conditions to ensure selectivity. A 2024 review in Organic Chemistry Insights highlighted the importance of protecting groups in the synthesis of benzothioamide derivatives, particularly when incorporating functional groups like nitro and methyl substituents. The use of catalytic systems and green chemistry approaches has also been emphasized to minimize environmental impact during the synthesis of these compounds.

Experimental studies on the N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide have revealed its potential as a probe molecule for studying protein-ligand interactions. In a 2023 paper published in Chemical Communications, researchers used this compound as a model to investigate the role of trifluoromethyl groups in modulating binding affinity. The results indicated that the trifluoromethyl substituent significantly increased the compound’s affinity for hydrophobic pockets in target proteins, which is a critical factor in drug development. These findings suggest that benzothioamide derivatives with trifluoromethyl substitutions may offer improved therapeutic outcomes compared to their non-fluorinated counterparts.

The benzothioamide scaffold has also been explored for its applications in antimicrobial drug design. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that compounds with similar structural features, including the trifluoromethyl group, exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The nitro and methyl groups on the aromatic ring were found to enhance the compound’s ability to disrupt bacterial cell membranes, which is a key mechanism of action for many antimicrobial agents. These results highlight the potential of N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide as a lead compound for the development of new antibiotics, especially in light of the growing global threat of antibiotic resistance.

From a pharmacokinetic standpoint, the trifluoromethyl substitution in N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide may confer advantages in terms of metabolic stability and bioavailability. A 2023 study in Drug Metabolism and Disposition showed that the trifluoromethyl group significantly reduced the rate of hydrolysis of the compound by esterases, which are common metabolic enzymes in the liver. This increased stability could lead to prolonged plasma half-life, reducing the frequency of dosing required for therapeutic efficacy. Furthermore, the nitro and methyl groups on the aromatic ring may influence the compound’s interactions with transporter proteins, potentially affecting its absorption and distribution in the body.

The benzothioamide scaffold has also been investigated for its potential in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored the use of benzothioamide derivatives as carriers for the delivery of therapeutics to specific cellular compartments. The trifluoromethyl group was found to enhance the compound’s ability to penetrate lipid membranes, making it a promising candidate for the development of nanocarriers or liposomal formulations. These findings suggest that N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide could be adapted for use in advanced drug delivery systems, further expanding its therapeutic applications.

Despite its promising properties, the N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide requires further optimization to enhance its therapeutic potential. A 2023 study in Medicinal Chemistry Research highlighted the importance of modifying the nitro and methyl substituents to improve selectivity and reduce potential toxicities. The researchers proposed that the introduction of additional functional groups or the use of different substitution patterns could lead to compounds with enhanced biological activity and reduced side effects. These findings emphasize the need for continued research into the benzothioamide scaffold to fully realize its potential in drug development.

In conclusion, N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide represents a versatile and promising molecular scaffold with a wide range of potential applications in drug development. Its unique structural features, including the trifluoromethyl group and the nitro/methyl substituents, make it a valuable candidate for the design of novel therapeutics targeting inflammatory diseases, cancer, and antimicrobial resistance. Continued research into the benzothioamide scaffold, particularly in the context of trifluoromethyl substitution and functional group modifications, is essential to unlock its full therapeutic potential and address the challenges associated with its development.

As the field of medicinal chemistry continues to evolve, the N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide will likely play a significant role in the discovery of new drugs. Its structural versatility, combined with the benefits of trifluoromethyl substitution, positions it as a promising lead compound for the development of therapies that address some of the most pressing medical challenges of our time. The ongoing exploration of this compound’s properties and applications underscores its importance in the quest for innovative and effective treatments.

Further research into the benzothioamide scaffold, particularly in the context of trifluoromethyl substitution and functional group modifications, is essential to unlock its full therapeutic potential. The continued development of this compound and its derivatives will be critical in addressing the challenges associated with its use and in advancing the field of drug discovery. The potential of N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide as a lead compound highlights the importance of continued research and innovation in the pursuit of new and effective therapies.

The compound N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide is a promising molecule in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Here's a concise summary of its significance, based on the analysis: --- ### Key Structural Features - Benzothioamide Scaffold: A versatile core structure known for its ability to modulate biological activity through various interactions (e.g., enzyme inhibition, receptor binding). - Trifluoromethyl Group: Enhances metabolic stability, bioavailability, and lipophilicity, making it a valuable modification for drug design. - Nitro and Methyl Substituents: Introduce functional groups that can modulate reactivity, selectivity, and pharmacological properties. --- ### Therapeutic Potential 1. Anti-inflammatory Applications - The nitro group may contribute to anti-inflammatory activity by modulating immune responses or inhibiting pro-inflammatory enzymes (e.g., COX, LOX). - The trifluoromethyl group enhances stability, potentially improving the compound’s efficacy in chronic inflammatory conditions. 2. Anticancer Potential - The benzothioamide scaffold has shown promise in targeting cancer-related pathways (e.g., kinases, proteases). - The trifluoromethyl group may improve the compound’s ability to penetrate tumor cells or enhance its interaction with target proteins. 3. Antimicrobial Activity - The nitro and methyl groups may disrupt bacterial cell membranes, making the compound a candidate for combating antibiotic-resistant strains. - The trifluoromethyl group could reduce metabolic degradation, improving its half-life and efficacy in vivo. 4. Targeted Drug Delivery - The trifluoromethyl group may enhance membrane permeability, enabling the compound to act as a carrier for targeted drug delivery systems (e.g., liposomes, nanocarriers). --- ### Pharmacokinetic Advantages - Metabolic Stability: The trifluoromethyl group reduces hydrolysis by esterases, potentially prolonging plasma half-life. - Bioavailability: Enhanced lipophilicity may improve absorption and distribution, reducing the need for frequent dosing. --- ### Research and Development Challenges - Selectivity and Toxicity: Further optimization of the nitro/methyl substituents is needed to improve selectivity and reduce off-target effects. - Functional Group Modifications: Exploring alternative substitutions or hybrid structures could unlock additional therapeutic applications. - Clinical Translation: While promising in vitro and in vivo, the compound must undergo rigorous preclinical and clinical trials to validate its safety and efficacy. --- ### Conclusion N-(2-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide is a structurally unique and versatile compound with significant potential in drug development. Its combination of benzothioamide scaffolding, trifluoromethyl modification, and nitro/methyl substituents positions it as a promising lead for addressing complex medical challenges, including inflammation, cancer, and antimicrobial resistance. Continued research and innovation in optimizing its properties will be critical to translating this molecule into effective therapies for patients.